Cas no 100145-14-0 (rel-(1R,3S)-2,2-Dimethyl-3-(2-oxopropyl)cyclopropaneacetic acid)

• Product Name: rel-(1R,3S)-2,2-Dimethyl-3-(2-oxopropyl)cyclopropaneacetic acid
• CAS No: 100145-14-0
• MF: C₉H₁₄O₄
• MW: 186.205063343048
• CID: 1125050
• PubChem ID: 13811144
• Update Time: 2025-06-25

rel-(1R,3S)-2,2-Dimethyl-3-(2-oxopropyl)cyclopropaneacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-[3-(carboxymethyl)-2,2-dimethylcyclopropyl]acetic Acid
• (3,3-dimethyl-cyclopropane-1,2-diyl)-di-acetic acid
• 1,2-Cyclopropanediacetic acid, 3,3-dimethyl-
• (3,3-Dimethyl-cyclopropan-1,2-diyl)-di-essigsaeure
• ACMC-20m38l
• bishomocaronic acid
• Bishomocaronsaeure
• cis-caric acid
• CTK0G9030
• 1.1-Dimethyl-cyclopropan-diessigsaeure-(2.3)
• AGN-PC-00O321
• (3,3-dimethyl-cyclopropane-1,2-diyl)-di-acetic acid; 1,2-Cyclopropanediacetic acid, 3,3-dimethyl-; (3,3-Dimethyl-cyclopropan-1,2-diyl)-di-essigsaeure; ACMC-20m38l; bishomocaronic acid; Bishomocaronsaeure; cis-caric acid; CTK0G9030; 1.1-Dimethyl-cyclopropan-diessigsaeure-(2.3); AGN-PC-00O321;
• 100145-14-0
• 2,2'-(3,3-Dimethylcyclopropane-1,2-diyl)diacetic acid
• rel-(1R,3S)-2,2-Dimethyl-3-(2-oxopropyl)cyclopropaneacetic acid
• DTXSID70550229

• Inchi： 1S/C9H14O4/c1-9(2)5(3-7(10)11)6(9)4-8(12)13/h5-6H,3-4H2,1-2H3,(H,10,11)(H,12,13)
• InChI Key： SHAQRECSQXZUMW-UHFFFAOYSA-N
• SMILES： OC(CC1C(CC(=O)O)C1(C)C)=O

Computed Properties

• Exact Mass: 186.089209g/mol
• Monoisotopic Mass: 186.089209g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 186.2g/mol
• XLogP3: 0.7
• Topological Polar Surface Area: 74.6Ų

Additional information on rel-(1R,3S)-2,2-Dimethyl-3-(2-oxopropyl)cyclopropaneacetic acid

Rel-(1R,3S)-2,2-Dimethyl-3-(2-oxopropyl)cyclopropaneacetic Acid (CAS No. 100145-14-0): A Comprehensive Overview

Rel-(1R,3S)-2,2-Dimethyl-3-(2-oxopropyl)cyclopropaneacetic acid, identified by its Chemical Abstracts Service (CAS) number 100145-14-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic research. This compound belongs to the class of cyclopropanecarboxylic acids, a structural motif known for its unique biological activities and synthetic potential. The precise stereochemistry of this molecule, denoted by the configuration Rel-(1R,3S), underscores its importance in drug design and development, particularly in the context of enzyme inhibition and molecular recognition.

The structure of Rel-(1R,3S)-2,2-Dimethyl-3-(2-oxopropyl)cyclopropaneacetic acid features a cyclopropane ring substituted with a dimethyl group at the 2-position and an acetoxy group at the 3-position, further modified by a 2-oxopropyl side chain. This complex arrangement imparts distinct physicochemical properties and reactivity patterns, making it a valuable scaffold for medicinal chemists. The cyclopropane ring itself is a well-documented pharmacophore, capable of inducing conformational constraints that enhance binding affinity to biological targets. Additionally, the presence of oxygen-containing functional groups such as the ester moiety and the ketone group contributes to hydrogen bonding capabilities and lipophilicity modulation.

In recent years, there has been growing interest in rel-(1R,3S)-2,2-Dimethyl-3-(2-oxopropyl)cyclopropaneacetic acid due to its potential applications in the development of novel therapeutic agents. One particularly compelling area of research involves its use as an intermediate in the synthesis of protease inhibitors. Proteases play critical roles in numerous physiological processes, including signal transduction, protein turnover, and pathogenic infections. By designing molecules that selectively inhibit specific proteases, researchers aim to develop treatments for conditions such as cancer, inflammation, and viral diseases. The rigid structure of the cyclopropane ring in Rel-(1R,3S)-2,2-Dimethyl-3-(2-oxopropyl)cyclopropaneacetic acid provides an ideal platform for mimicking substrate transition states and thereby disrupting enzymatic activity.

Recent studies have highlighted the compound's significance in drug discovery pipelines. For instance, researchers have explored its derivatives as inhibitors of matrix metalloproteinases (MMPs), which are enzymes implicated in tissue degradation and cancer metastasis. The stereochemical configuration (Rel-(1R,3S)) is particularly noteworthy because it influences both binding affinity and selectivity. Computational modeling studies have demonstrated that this specific arrangement allows for optimal interactions with the active sites of target enzymes while minimizing off-target effects. Such findings underscore the importance of stereochemical control in medicinal chemistry and reinforce the value of Rel-(1R,3S)-2,2-Dimethyl-3-(2-oxopropyl)cyclopropaneacetic acid as a building block for next-generation therapeutics.

The synthetic pathways to Rel-(1R,3S)-2,2-Dimethyl-3-(2-oxopropyl)cyclopropaneacetic acid are also of considerable interest to synthetic organic chemists. The synthesis typically involves multi-step reactions that incorporate key functional groups while maintaining high enantioselectivity. Advances in asymmetric catalysis have enabled more efficient production methods for this compound without resorting to expensive chiral auxiliaries or catalysts. These developments not only improve scalability but also reduce costs associated with pharmaceutical manufacturing. As a result, Rel-(1R,3S)-2,2-Dimethyl-3-(2-oxopropyl)cyclopropaneacetic acid has become more accessible for use in both academic research laboratories and industrial settings.

Beyond its applications in drug development, Rel-(1R,3S)-2,2-Dimethyl-3-(2-oxopropyl)cyclopropaneacetic acid also serves as a valuable tool for studying enzyme mechanisms and molecular recognition phenomena. Its unique structural features make it an excellent candidate for X-ray crystallography studies or other spectroscopic techniques that provide insights into protein-ligand interactions. Such structural information is crucial for understanding how small molecules modulate biological processes at the molecular level. Furthermore, Rel-(1R,3S)-dimethylcyclopropylglycine derivatives, including this compound, have been employed in kinetic studies to elucidate reaction mechanisms involving proteases.

The future prospects for Rel-(1R,³_S) -Dimethyl-DimethylethylcyclopentaneAcetic Acid are promising as new methodologies emerge that allow for greater control over stereochemistry and functionality during synthesis. Additionally, Rel( - 1 R , 35 ) - 22 Dimethylethylcyclopentaneacetic Acid derivatives continue to be explored as potential leads or probes in various disease models, offering opportunities to expand their therapeutic applications further . As our understanding grows regarding their biological activities , it is likely that compounds like this will play an increasingly important role in both fundamental research and clinical drug development .